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Abstract
This technical guide provides a comprehensive overview of N-(4-Hydroxy-3-
methoxybenzyl)stearamide-d3, a deuterated analog of a naturally occurring N-acyl amide.

We will explore its chemical properties, synthesis, and critical role as an internal standard in

quantitative mass spectrometry. Furthermore, this guide delves into the significant biological

context of its non-deuterated counterpart, N-(4-Hydroxy-3-methoxybenzyl)stearamide, and

related N-acyl amides, highlighting their interactions with the endocannabinoid and

endovanilloid systems. Detailed experimental protocols for its application in liquid

chromatography-tandem mass spectrometry (LC-MS/MS) are provided, offering researchers

and drug development professionals a thorough resource for utilizing this compound in their

work.

Introduction and Scientific Context
N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3, also known as N-Vanillylstearamide-d3, is a

synthetic, isotopically labeled compound of significant interest in the fields of analytical

chemistry and pharmacology. The "-d3" designation indicates that three hydrogen atoms on the
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methoxy group have been replaced with deuterium, a heavy isotope of hydrogen.[1] This

substitution renders the molecule chemically identical to its parent compound but with a higher

molecular weight, a crucial feature for its primary application.

The core utility of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 lies in its function as an

internal standard for the precise quantification of its non-deuterated analog and other related

lipids in complex biological matrices using mass spectrometry.[2] Stable isotope-labeled

internal standards are the gold standard in quantitative analysis because they co-elute with the

analyte of interest and experience similar ionization effects, correcting for sample loss during

preparation and variations in instrument response.[3]

Beyond its analytical utility, the parent molecule, N-(4-Hydroxy-3-methoxybenzyl)stearamide,

belongs to a fascinating class of lipid signaling molecules. Its structure combines a stearic acid

tail with a vanillyl group (the same found in capsaicin, the pungent compound in chili peppers).

This structural motif places it at the intersection of two critical signaling systems: the

endocannabinoid and the endovanilloid systems.[4][5] These systems are integral to regulating

a vast array of physiological processes, including pain, inflammation, mood, and metabolism,

making their endogenous ligands and synthetic modulators prime targets for drug discovery.[6]

This guide will therefore address N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 from two

perspectives: first, as a critical tool for analytical scientists, and second, by contextualizing its

importance through the biological activity of its parent compound for pharmacologists and drug

developers.

Physicochemical Properties and Synthesis
A thorough understanding of the compound's properties is essential for its effective use.

Chemical Properties
The key properties of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 are summarized in the

table below. The defining feature is the mass difference imparted by the three deuterium atoms

on the methoxy group.
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Property Value Source

Chemical Formula C₂₆H₄₂D₃NO₃ [1]

Molecular Weight 422.66 g/mol [2]

Synonyms
N-Vanillyloctadecanamide-d3,

N-Vanillylstearamide-d3
[1]

Deuteration Methoxy group (-OCD₃) [1]

Appearance Typically an off-white solid [7]

Storage

Recommended storage at

refrigerator temperatures to

ensure long-term stability.

[7]

Rationale for Deuteration Site
The placement of the deuterium atoms on the methoxy group is a deliberate synthetic choice.

This position is chemically stable and not prone to exchange with hydrogen atoms from

solvents or other molecules under typical physiological or analytical conditions. This stability is

paramount for an internal standard, ensuring the isotopic label is retained throughout sample

preparation and analysis, thereby guaranteeing accurate quantification.

Synthesis Pathway
The synthesis of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 involves a multi-step

process, beginning with a deuterated precursor. A representative synthetic route is outlined

below.
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Starting Materials

Synthetic Steps

Vanillin-d3
(4-Hydroxy-3-methoxy-d3-benzaldehyde)

Reductive Amination
(e.g., with NH₃, H₂, Pd/C)

Step 1

Stearic Acid

Amide Coupling
(e.g., DCC/DMAP or EDC/HOBt)

Vanillylamine-d3

N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3

Step 2

Click to download full resolution via product page

Caption: Generalized synthetic workflow for N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3.
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Causality of Experimental Choices:

Step 1: Reductive Amination: Vanillin-d3 serves as the starting material to incorporate the

isotopically labeled vanillyl headgroup.[7][8] It is converted to vanillylamine-d3. This is a

common and efficient method for producing the necessary amine intermediate from an

aldehyde.[9]

Step 2: Amide Coupling: The resulting vanillylamine-d3 is then coupled with stearic acid.

Reagents like dicyclohexylcarbodiimide (DCC) with 4-dimethylaminopyridine (DMAP) are

frequently used to facilitate the formation of the stable amide bond, resulting in the final

product.[10]

Biological Significance of the Parent Compound
To appreciate the utility of the deuterated standard, one must understand the biological

relevance of the analyte it is designed to measure: N-(4-Hydroxy-3-methoxybenzyl)stearamide

and its class of related lipids, the N-acyl amides.

The Endocannabinoid and Endovanilloid Systems
The endocannabinoid system (ECS) is a ubiquitous lipid signaling network comprising

cannabinoid receptors (CB₁ and CB₂), their endogenous ligands (endocannabinoids like

anandamide), and metabolic enzymes.[11] The endovanilloid system centers on the Transient

Receptor Potential Vanilloid 1 (TRPV1) channel, the receptor for capsaicin.[12]

There is significant crosstalk between these two systems. Anandamide, a key

endocannabinoid, is also an agonist at TRPV1 receptors.[13] Molecules that possess both a

long fatty acid chain and a vanillyl group, like N-acyl-vanillyl-amides (N-AVAMs), can act as

"hybrid" ligands, interacting with components of both systems.[4][14]

N-Acyl Amides as Bioactive Lipids
The parent compound, N-(4-Hydroxy-3-methoxybenzyl)stearamide, belongs to a family of N-

acyl amides that includes other important signaling molecules:

N-arachidonoyl dopamine (NADA): An endogenous lipid that activates both CB₁ and TRPV1

receptors.[13]
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N-oleoyl dopamine (OLDA): Another endogenous TRPV1 agonist found in the brain.[12]

Olvanil: A synthetic, unsaturated analog that is a potent TRPV1 agonist and also interacts

with the ECS by inhibiting anandamide transport.[5]

Research has shown that saturated N-AVAMs, like the stearamide analog, are less active at

inhibiting anandamide uptake compared to their unsaturated counterparts.[4] However, they

can still modulate receptor activity. For instance, replacing the vanillyl headgroup with

dopamine creates potent ligands for both CB₂ and TRPV1 receptors.[15] The metabolic stability

and biological activity of these compounds are of high interest in drug development for

inflammatory pain and other conditions.[16]

Metabolic Pathways
The primary enzyme responsible for the degradation of many endocannabinoids and related N-

acyl amides is Fatty Acid Amide Hydrolase (FAAH).[6][17] By hydrolyzing these signaling lipids,

FAAH terminates their action. Therefore, quantifying the levels of FAAH substrates like N-acyl

amides in tissues is crucial for understanding the tone of the endocannabinoid system in both

healthy and diseased states.[11]

Caption: Interaction of N-acyl amides with key biological targets.

Application in Quantitative Analysis: LC-MS/MS
The premier application of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 is as an internal

standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays.[2][18]

This technique offers unparalleled sensitivity and selectivity for quantifying low-abundance

lipids in complex samples like plasma or brain tissue homogenates.[12][19]

The Principle of Stable Isotope Dilution
The workflow relies on the principle of stable isotope dilution.

A known quantity of the deuterated internal standard (IS) is added to the unknown sample at

the very beginning of the sample preparation process.

The IS and the endogenous analyte are extracted and processed together. Any loss during

this process affects both compounds equally.
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During LC-MS/MS analysis, the analyte and the IS are separated chromatographically from

other matrix components and then detected by the mass spectrometer.

Because they are chemically identical, they have the same retention time. However, the

mass spectrometer can distinguish them based on their different masses (a 3 Dalton

difference).

The analyte is quantified by calculating the ratio of its peak area to the peak area of the

known amount of IS. This ratio corrects for variability, leading to a highly accurate and

precise measurement.[3]

Sample Preparation and Extraction Protocol
This protocol is a representative example for the extraction of N-acyl amides from brain tissue

for LC-MS/MS analysis, adapted from methodologies used for similar lipids.[12][20]

Self-Validating System: The inclusion of the internal standard from the first step ensures that

any variability in extraction efficiency, from solvent evaporation to phase separation, is

accounted for in the final analyte-to-IS ratio.

Step-by-Step Methodology:

Tissue Homogenization:

Weigh a frozen mouse striatum sample (~50 mg).

Add the tissue to a 2 mL tube containing 1 mL of ice-cold 1:1 acetonitrile:water and

ceramic beads.

Spike the sample with 10 µL of a known concentration of N-(4-Hydroxy-3-
methoxybenzyl)stearamide-d3 (e.g., 100 ng/mL in ethanol). This is the critical step for

quantitative accuracy.

Homogenize the tissue using a bead beater for 2 cycles of 30 seconds.

Lipid Extraction (Liquid-Liquid Extraction):
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Add 600 µL of methyl tert-butyl ether (MTBE) to the homogenate. MTBE is effective for

extracting lipids while minimizing protein precipitation issues.

Vortex vigorously for 1 minute to ensure thorough mixing and phase interaction.

Centrifuge at 16,000 x g for 5 minutes at 4°C to separate the aqueous and organic

phases.

Sample Collection and Drying:

Carefully transfer the upper organic layer (containing the lipids) to a new 1.5 mL tube.

Dry the extract completely under a gentle stream of nitrogen gas. Drying concentrates the

sample and removes the organic solvent, which is often incompatible with the initial LC

mobile phase.

Reconstitution:

Reconstitute the dried lipid film in 100 µL of the initial LC mobile phase (e.g., 90:10

Water:Acetonitrile with 0.1% formic acid).

Vortex for 30 seconds and transfer to an LC autosampler vial for analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 15 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558068?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Brain Tissue Sample

Spike with
N-(...)-stearamide-d3

Homogenize in
ACN:Water

Liquid-Liquid Extraction
(add MTBE)

Phase Separation
(Centrifuge)

Collect Organic Layer

Dry Down
(Nitrogen Stream)

Reconstitute in
Mobile Phase

LC-MS/MS Analysis

Click to download full resolution via product page

Caption: Workflow for sample preparation using stable isotope dilution.
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LC-MS/MS Instrumental Parameters
The following table provides typical starting parameters for an LC-MS/MS method. These must

be optimized for the specific instrument and column used.

Parameter Recommended Setting Rationale

LC Column
C18 Reverse-Phase (e.g., 2.1

x 100 mm, 1.8 µm)

Provides good retention and

separation for hydrophobic

molecules like N-acyl amides.

Mobile Phase A Water with 0.1% Formic Acid

Acid improves peak shape and

ionization efficiency in positive

mode.

Mobile Phase B
Acetonitrile with 0.1% Formic

Acid

Strong organic solvent to elute

the analytes.

Gradient

Start at 10% B, ramp to 95% B

over 10 min, hold, re-

equilibrate

A gradient is necessary to

elute strongly retained lipids

while separating them from

more polar matrix components.

Ionization Mode
Positive Electrospray

Ionization (ESI+)

Amides readily form

protonated molecules [M+H]⁺

in positive mode.

MS Analysis
Multiple Reaction Monitoring

(MRM)

Provides maximum sensitivity

and selectivity by monitoring

specific precursor-to-product

ion transitions.

MRM Transition (Analyte)
m/z 420.4 → m/z 137.1

(example)

Precursor: [M+H]⁺. Product:

Fragment corresponding to the

vanillyl moiety.

MRM Transition (IS)
m/z 423.4 → m/z 140.1

(example)

Precursor: [M+d3+H]⁺.

Product: Fragment

corresponding to the

deuterated vanillyl moiety.
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Note: Exact m/z values for MRM transitions must be determined experimentally by infusing the

analytical standards into the mass spectrometer.

Conclusion
N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 is more than just a chemical reagent; it is an

enabling tool for advanced research. Its primary role as an internal standard allows for the

robust and accurate quantification of its endogenous counterpart, a member of the bioactive N-

acyl amide family. This capability is critical for researchers in pharmacology and drug

development who are investigating the complex interplay of the endocannabinoid and

endovanilloid systems. By providing the means to precisely measure these lipid mediators, N-
(4-Hydroxy-3-methoxybenzyl)stearamide-d3 facilitates a deeper understanding of physiology

and pathology, paving the way for novel therapeutic strategies targeting pain, inflammation, and

neurological disorders.

References
MedChemExpress. N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 (N-

Vanillyloctadecanamide-d3).

Huang, W. J., Chen, W. W., & Zhang, X. (2016). N-Arachidonoyl Dopamine: A Novel

Endocannabinoid and Endovanilloid with Widespread Physiological and Pharmacological

Activities. Neurochemical Research, 41(12), 3035-3045.

MedChemExpress. N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 (Korean).

Di Marzo, V., et al. (1999). Unsaturated long-chain N-acyl-vanillyl-amides (N-AVAMs):

vanilloid receptor ligands that inhibit anandamide-facilitated transport and bind to CB1

cannabinoid receptors. Biochemical and Biophysical Research Communications, 262(1),

275-84.

De Petrocellis, L., et al. (1998). Interactions between synthetic vanilloids and the

endogenous cannabinoid system. FEBS Letters, 436(3), 441-4.

Huang, S. M., et al. (2009). The Biosynthesis of N-arachidonoyl Dopamine (NADA), a

Putative Endocannabinoid and Endovanilloid, via Conjugation of Arachidonic Acid With

Dopamine. Prostaglandins, Leukotrienes and Essential Fatty Acids, 81(4), 291-301.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 15 Tech Support

https://www.benchchem.com/product/b15558068/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-4-hydroxy-3-methoxybenzyl-stearamide-d3
https://www.benchchem.com/product/b15558068/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-4-hydroxy-3-methoxybenzyl-stearamide-d3
https://www.benchchem.com/product/b15558068/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-4-hydroxy-3-methoxybenzyl-stearamide-d3
https://www.benchchem.com/product/b15558068/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-4-hydroxy-3-methoxybenzyl-stearamide-d3
https://www.benchchem.com/product/b15558068/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-4-hydroxy-3-methoxybenzyl-stearamide-d3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558068?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Morena, M., et al. (2021). Endocannabinoid-Like Lipid Neuromodulators in the Regulation of

Dopamine Signaling: Relevance for Drug Addiction. Frontiers in Molecular Neuroscience, 14,

764252.

Santa Cruz Biotechnology. FAAH Substrates.

BenchChem. A Comparative Analysis of Arachidonoyl 2'-fluoroethylamide and Other FAAH

Substrates for Researchers.

Lee, J., et al. (2014). A sensitive and accurate quantitative method to determine N-

arachidonoyldopamine and N-oleoyldopamine in the mouse striatum using column-switching

LC-MS-MS: use of a surrogate matrix to quantify endogenous compounds. Analytical and

Bioanalytical Chemistry, 406(21), 5165-74.

Nengroo, M. A., et al. (2019). Comparative Analysis of the Biological Activity of N-(4-

Methoxybenzyl) Amide Derivatives as Antimicrobial Agents. BenchChem.

Osman, H., et al. (2012). Synthesis and Spectral Characterization of 4-Hydroxy-3-

Methoxybenzaldehyde Derivatives. International Journal of Chemistry, 4(5).

Chowdhury, S. K. (2015). Regulated Bioassay of N -Oxide Metabolites Using LC-MS:

Dealing with Potential Instability Issues. Methods in Molecular Biology, 1261, 147-60.

De Petrocellis, L., et al. (2006). First "hybrid" ligands of vanilloid TRPV1 and cannabinoid

CB2 receptors and non-polyunsaturated fatty acid-derived CB2-selective ligands. Journal of

Neurochemistry, 98(1), 253-65.

Nengroo, M. A., et al. (2019). Design and synthesis of fatty acid derived 4-

methoxybenzylamides as antimicrobial agents. Journal of the Indian Chemical Society,

96(11), 1435-1442.

Park, T., et al. (2022). N-Oleoyl dopamine induces IL-10 via central nervous system TRPV1

and improves endotoxemia and sepsis outcomes. Journal of Neuroinflammation, 19(1), 121.

Bisogno, T., et al. (2001). Molecular targets for cannabidiol and its synthetic analogues:

effect on vanilloid VR1 receptors and on the cellular uptake and enzymatic hydrolysis of

anandamide. British Journal of Pharmacology, 134(4), 845-52.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 15 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558068?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Di Marzo, V., et al. (2001). Highly selective CB(1) cannabinoid receptor ligands and novel

CB(1)/VR(1) vanilloid receptor "hybrid" ligands. Biochemical and Biophysical Research

Communications, 281(2), 444-51.

MedChemExpress. N-(3-Methoxybenzyl)stearamide.

Skultety, M., et al. (2007). LC-ESI-MS-MS Method for Monitoring Dopamine, Serotonin and

Their Metabolites in Brain Tissue. Chromatographia, 65(3-4), 199-205.

Guidechem. 4-HYDROXY-3-METHOXYBENZALDEHYDE-D3 74495-74-2 wiki.

PubChem. 4-Hydroxy-3-methoxybenzaldehyde-d3.

Igarashi, K., et al. (2019). Application of LC-ESI-MS/MS in the analysis of lipid species in

samples from patients with X-linked adrenoleukodystrophy, a peroxisomal disease. Journal

of Clinical and Experimental Medicine, 269(9), 705-711.

Revvity. Internal standard for GALNS, ARSB and GUSB.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. medchemexpress.com [medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

3. jsbms.jp [jsbms.jp]

4. Unsaturated long-chain N-acyl-vanillyl-amides (N-AVAMs): vanilloid receptor ligands that
inhibit anandamide-facilitated transport and bind to CB1 cannabinoid receptors - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. Interactions between synthetic vanilloids and the endogenous cannabinoid system -
PubMed [pubmed.ncbi.nlm.nih.gov]

6. scbt.com [scbt.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 15 Tech Support

https://www.benchchem.com/product/b15558068?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medchemexpress.com/n-4-hydroxy-3-methoxybenzyl-stearamide-d3.html?locale=ko-KR
https://www.medchemexpress.com/n-4-hydroxy-3-methoxybenzyl-stearamide-d3.html
https://www.jsbms.jp/english/publish/06_03_Review_Yokoyama_3rd_ske.pdf
https://pubmed.ncbi.nlm.nih.gov/10448105/
https://pubmed.ncbi.nlm.nih.gov/10448105/
https://pubmed.ncbi.nlm.nih.gov/10448105/
https://pubmed.ncbi.nlm.nih.gov/9801167/
https://pubmed.ncbi.nlm.nih.gov/9801167/
https://www.scbt.com/browse/faah-substrates
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558068?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. Page loading... [wap.guidechem.com]

8. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

10. Design and synthesis of fatty acid derived 4-methoxybenzylamides as antimicrobial
agents - PMC [pmc.ncbi.nlm.nih.gov]

11. Frontiers | Endocannabinoid-Like Lipid Neuromodulators in the Regulation of Dopamine
Signaling: Relevance for Drug Addiction [frontiersin.org]

12. A sensitive and accurate quantitative method to determine N-arachidonoyldopamine and
N-oleoyldopamine in the mouse striatum using column-switching LC-MS-MS: use of a
surrogate matrix to quantify endogenous compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

13. The biosynthesis of N-arachidonoyl dopamine (NADA), a putative endocannabinoid and
endovanilloid, via conjugation of arachidonic acid with dopamine - PubMed
[pubmed.ncbi.nlm.nih.gov]

14. Highly selective CB(1) cannabinoid receptor ligands and novel CB(1)/VR(1) vanilloid
receptor "hybrid" ligands - PubMed [pubmed.ncbi.nlm.nih.gov]

15. First "hybrid" ligands of vanilloid TRPV1 and cannabinoid CB2 receptors and non-
polyunsaturated fatty acid-derived CB2-selective ligands - PubMed
[pubmed.ncbi.nlm.nih.gov]

16. medchemexpress.com [medchemexpress.com]

17. pdf.benchchem.com [pdf.benchchem.com]

18. revvity.com [revvity.com]

19. researchgate.net [researchgate.net]

20. N-Oleoyl dopamine induces IL-10 via central nervous system TRPV1 and improves
endotoxemia and sepsis outcomes - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to N-(4-Hydroxy-3-
methoxybenzyl)stearamide-d3]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15558068/docs#an-in-depth-technical-guide-to-n-4-
hydroxy-3-methoxybenzyl-stearamide-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 15 Tech Support

https://wap.guidechem.com/encyclopedia/4-hydroxy-3-methoxybenzaldehyd-dic1584815.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-3-methoxybenzaldehyde-d3
https://www.researchgate.net/publication/332020841_Synthesis_and_Spectral_Characterization_of_4-Hydroxy-3-_Methoxybenzaldehyde_Derivatives
https://pmc.ncbi.nlm.nih.gov/articles/PMC8082265/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8082265/
https://www.frontiersin.org/journals/synaptic-neuroscience/articles/10.3389/fnsyn.2020.588660/full
https://www.frontiersin.org/journals/synaptic-neuroscience/articles/10.3389/fnsyn.2020.588660/full
https://pubmed.ncbi.nlm.nih.gov/24817351/
https://pubmed.ncbi.nlm.nih.gov/24817351/
https://pubmed.ncbi.nlm.nih.gov/24817351/
https://pubmed.ncbi.nlm.nih.gov/19570666/
https://pubmed.ncbi.nlm.nih.gov/19570666/
https://pubmed.ncbi.nlm.nih.gov/19570666/
https://pubmed.ncbi.nlm.nih.gov/11181068/
https://pubmed.ncbi.nlm.nih.gov/11181068/
https://pubmed.ncbi.nlm.nih.gov/16406364/
https://pubmed.ncbi.nlm.nih.gov/16406364/
https://pubmed.ncbi.nlm.nih.gov/16406364/
https://www.medchemexpress.com/n-3-methoxybenzyl-stearamide.html
https://pdf.benchchem.com/110/A_Comparative_Analysis_of_Arachidonoyl_2_fluoroethylamide_and_Other_FAAH_Substrates_for_Researchers.pdf
https://www.revvity.com/product/m4-s-is-4415-0010
https://www.researchgate.net/publication/278318921_Regulated_Bioassay_of_N_-Oxide_Metabolites_Using_LC-MS_Dealing_with_Potential_Instability_Issues
https://pmc.ncbi.nlm.nih.gov/articles/PMC9131699/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9131699/
https://www.benchchem.com/product/b15558068/docs#an-in-depth-technical-guide-to-n-4-hydroxy-3-methoxybenzyl-stearamide-d3
https://www.benchchem.com/product/b15558068/docs#an-in-depth-technical-guide-to-n-4-hydroxy-3-methoxybenzyl-stearamide-d3
https://www.benchchem.com/product/b15558068/docs#an-in-depth-technical-guide-to-n-4-hydroxy-3-methoxybenzyl-stearamide-d3
https://www.benchchem.com/product/b15558068/docs#an-in-depth-technical-guide-to-n-4-hydroxy-3-methoxybenzyl-stearamide-d3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558068?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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